Cas no 98534-36-2 (1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-
• CAS No: 98534-36-2
• MF: C₁₃H₁₂F₃N₃O
• MW: 283.249093055725
• CID: 812615
• PubChem ID: 176748
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,N-ethyl-1-phenyl-5-(trifluoromethyl)-
• N-ethyl-1-phenyl-5-(trifluoromethyl)pyrazole-4-carboxamide
• SCHEMBL2605690
• 1H-Pyrazole-4-carboxamide, N-ethyl-1-phenyl-5-(trifluoromethyl)-
• BHCMEXZOEDQEJJ-UHFFFAOYSA-N
• 98534-36-2
• DTXSID10243683

• Inchi： 1S/C13H12F3N3O/c1-2-17-12(20)10-8-18-19(11(10)13(14,15)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,20)
• InChI Key： BHCMEXZOEDQEJJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NCC)=O)C=NN1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 283.093
• Monoisotopic Mass: 283.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 401.1°C at 760 mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.545